Cas no 80454-06-4 (Octadecanoic acid, 3-(3,4-dihydroxyphenyl)propyl ester)

• Product name: Octadecanoic acid, 3-(3,4-dihydroxyphenyl)propyl ester
• CAS No: 80454-06-4
• MF: C₂₇H₄₆O₄
• MW: 434.651749134064
• CID: 4194575

Octadecanoic acid, 3-(3,4-dihydroxyphenyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 3-(3,4-dihydroxyphenyl)propyl ester

• Inchi： 1S/C27H46O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-27(30)31-22-17-18-24-20-21-25(28)26(29)23-24/h20-21,23,28-29H,2-19,22H2,1H3
• InChI Key： VSHRDRLWIGYQBJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OCCCC1C=C(O)C(O)=CC=1)=O

Experimental Properties

• Density: 0.996±0.06 g/cm3(Predicted)
• Boiling Point: 564.1±40.0 °C(Predicted)
• pka: 9.82±0.10(Predicted)